molecular formula C15H20ClN3OS B6471503 4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine CAS No. 2640863-71-2

4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine

Cat. No.: B6471503
CAS No.: 2640863-71-2
M. Wt: 325.9 g/mol
InChI Key: UJNKVDBBYNNBHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[1-(3-Chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine is a heterocyclic compound featuring a pyridine ring substituted with a chlorine atom at position 3, a piperidine moiety linked via a carbonyl group to a thiomorpholine ring.

Properties

IUPAC Name

[1-(3-chloropyridin-4-yl)piperidin-3-yl]-thiomorpholin-4-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20ClN3OS/c16-13-10-17-4-3-14(13)19-5-1-2-12(11-19)15(20)18-6-8-21-9-7-18/h3-4,10,12H,1-2,5-9,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UJNKVDBBYNNBHN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C2=C(C=NC=C2)Cl)C(=O)N3CCSCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20ClN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine typically involves multiple steps, starting with the preparation of the piperidine ring and subsequent functionalization. One common method involves the reaction of 3-chloropyridine with piperidine under specific conditions to form the intermediate 1-(3-chloropyridin-4-yl)piperidine. This intermediate is then reacted with thiomorpholine in the presence of a suitable catalyst to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, advanced purification techniques, and continuous flow processes to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

    Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

    Substitution: Nucleophiles like amines and thiols can be used in substitution reactions, typically under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

    Biology: The compound is studied for its potential biological activity, including its interactions with various enzymes and receptors.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific molecular targets is beneficial.

    Industry: It is used in the development of advanced materials with specific properties, such as improved thermal stability or enhanced mechanical strength.

Mechanism of Action

The mechanism of action of 4-[1-(3-chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of their activity. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound A : 4-[1-(6-Nitro-3-pyridyl)-4-piperidyl]thiomorpholine
  • Structure : Differs by a nitro group at position 6 of the pyridine ring instead of chlorine.
  • Synthesis : Prepared via methods analogous to nitro-substituted pyridine derivatives, as described in EP 3,858,835 A1 .
  • Key Data :
    • 1H NMR (DMSO-d6): δ 1.40–1.52 (m, 2H), 1.71 (m, 2H), 2.49–2.75 (m, 9H), 4.09 (d, J = 13.18 Hz, 2H), 7.42–8.20 (m, 3H) .
    • Molecular Weight : 345.40 g/mol.
Compound B : 1-[4-(3-Chloro-phenylamino)-1-methyl-1H-pyrrolo[3,2-c]pyridin-4-yl]-1-morpholin-4-yl-methanone
  • Structure: Features a pyrrolo-pyridine core with a morpholine-4-yl-methanone group and 3-chlorophenyl substituent.
  • Synthesis : Utilizes Buchwald-Hartwig amination with 3-chloroaniline .
  • Key Data :
    • Molecular Weight : 396.87 g/mol.
Compound C : 4-[4-(3-Chloropyridin-4-yl)-1,3-thiazol-2-yl]morpholine
  • Structure : Contains a thiazole ring bridging the chloropyridine and morpholine groups.
  • Key Data :
    • CAS Number : 2155-94-3.
    • Molecular Weight : 289.76 g/mol .

Comparative Data Table

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Spectral Data Availability
4-[1-(3-Chloropyridin-4-yl)piperidine-3-carbonyl]thiomorpholine C15H17ClN4OS 360.84 3-chloropyridine, thiomorpholine Not provided
4-[1-(6-Nitro-3-pyridyl)-4-piperidyl]thiomorpholine C14H19N5O2S 345.40 6-nitro-3-pyridine 1H NMR available
1-[4-(3-Chloro-phenylamino)-1H-pyrrolo[3,2-c]pyridin-4-yl]methanone C21H21ClN4O2 396.87 3-chlorophenyl, morpholin-4-yl Not provided
4-[4-(3-Chloropyridin-4-yl)-1,3-thiazol-2-yl]morpholine C12H12ClN3OS 289.76 3-chloropyridine, thiazole MDLMFCD00038234

Key Research Findings

Chlorine vs. Nitro: Chlorine (weaker electron-withdrawing) may improve metabolic stability compared to nitro groups, which are prone to reduction in vivo.

Heterocyclic Core Variations: Thiomorpholine vs. Morpholine: The sulfur atom in thiomorpholine (parent compound) likely increases lipophilicity (logP) compared to morpholine derivatives (e.g., Compound B), influencing membrane permeability . Thiazole vs.

Synthetic Accessibility :

  • Compound A and the parent compound share analogous synthetic pathways, suggesting scalability for medicinal chemistry optimization .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.